![molecular formula C16H20FN5 B6271196 N2-[(1S,2R)-2,6-dimethyl-2,3-dihydro-1H-inden-1-yl]-6-[(1S)-1-fluoroethyl]-1,3,5-triazine-2,4-diamine CAS No. 950782-90-8](/img/no-structure.png)
N2-[(1S,2R)-2,6-dimethyl-2,3-dihydro-1H-inden-1-yl]-6-[(1S)-1-fluoroethyl]-1,3,5-triazine-2,4-diamine
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Overview
Description
N2-[(1S,2R)-2,6-dimethyl-2,3-dihydro-1H-inden-1-yl]-6-[(1S)-1-fluoroethyl]-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C16H20FN5 and its molecular weight is 301.4. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a 1,3,5-triazine-2,4-diamine with a chiral indene derivative and a fluoroethyl group.", "Starting Materials": [ "1,3,5-triazine-2,4-diamine", "(1S,2R)-2,6-dimethyl-2,3-dihydro-1H-indene-1-carboxylic acid", "1-fluoroethanol", "Dicyclohexylcarbodiimide (DCC)", "N,N-Diisopropylethylamine (DIPEA)", "Dimethylformamide (DMF)", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "1. Protection of the amine group of 1,3,5-triazine-2,4-diamine with tert-butyloxycarbonyl (Boc) group using DCC and DIPEA in DMF solvent.", "2. Synthesis of chiral indene derivative by reacting (1S,2R)-2,6-dimethyl-2,3-dihydro-1H-indene-1-carboxylic acid with methanol and hydrogen chloride gas to form methyl ester. The methyl ester is then reacted with sodium hydride and (S)-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol to form the chiral indene derivative.", "3. Coupling of the chiral indene derivative with the protected 1,3,5-triazine-2,4-diamine using DCC and DIPEA in DMF solvent to form the intermediate product.", "4. Deprotection of the Boc group using trifluoroacetic acid in DMF solvent to obtain the intermediate product.", "5. Synthesis of 1-fluoroethyl group by reacting 1-fluoroethanol with sodium hydride in DMF solvent to form the sodium salt. The sodium salt is then reacted with ethyl acetate to form the 1-fluoroethyl group.", "6. Coupling of the 1-fluoroethyl group with the intermediate product using DCC and DIPEA in DMF solvent to form the final product.", "7. Purification of the final product using a mixture of methanol and water, followed by recrystallization from ethyl acetate to obtain the pure compound." ] } | |
950782-90-8 | |
Molecular Formula |
C16H20FN5 |
Molecular Weight |
301.4 |
Purity |
95 |
Origin of Product |
United States |
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